Cas no 59319-72-1 (Ilotycin)

Conclusion: erythromycin A dihydrochloride is a macrolide antibiotic produced by actinomycetes, which has a wide range of antibacterial activities Erythromycin A dihydrochloride acts by binding to the 50S ribosomal subunit of bacteria, and inhibits the synthesis of RNA dependent protein synthesis by blocking transpeptides and / or translocation reactions, without affecting the synthesis of nucleic acids Erythromycin a dihydronate has shown antitumor properties and neuroprotective effects in studies in different fields
Ilotycin structure
Ilotycin structure
Product Name:Ilotycin
CAS No:59319-72-1
Molecular Formula:C37H67NO13
Molecular Weight:733.92678
CID:373048
PubChem ID:83991

Ilotycin Properties

Names and Identifiers

    • Erythromycin, hydrate(1:2)
    • Erythromycin A dihydrate
    • ERYTHROMYCIN A,DIHYDRATE VETRANAL
    • Erythromycin, dihydrate
    • Erythromycin dihydrate
    • DA-52996
    • Q27289514
    • T0O317A6OW
    • 59319-72-1
    • SCHEMBL10381573
    • ERYTHROMYCIN A DIHYDRATE
    • CS-0129423
    • DTXSID601016197
    • Erythromycin A (dihydrate)
    • (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione;dihydrate
    • UNII-T0O317A6OW
    • HY-B0220E
    • DTXCID701474334
    • InChIKey: IWGQNYZQLVGGCS-INORWZNNSA-N
    • Inchi: InChI=1S/C37H67NO13.2H2O/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26;;/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3;2*1H2/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-;;/m1../s1
    • SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O.O.O

Computed Properties

  • Exact Mass: 751.47200
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 733.461
  • Heavy Atom Count: 51
  • Complexity: 1180
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 194A^2

Experimental Properties

  • LogP: 1.72130
  • PSA: 203.14000
  • Boiling Point: 818.4°C at 760 mmHg
  • Flash Point: 448.8°C

Ilotycin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-234871-250 mg
Erythromycin A dihydrate,
59319-72-1
250MG
¥466.00 2023-07-10
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